rac 4-Azido Deprenyl
Overview
Description
Rac 4-Azido Deprenyl is a photoaffinity analogue of Deprenyl . It has a molecular weight of 228.29 and a molecular formula of C13H16N4 . It is intended for research use only .
Physical And Chemical Properties Analysis
Rac 4-Azido Deprenyl has a molecular weight of 228.29 and a molecular formula of C13H16N4 . No further physical or chemical properties were found in the search results.Scientific Research Applications
Proteomics Research
rac 4-Azido Deprenyl: is a photoaffinity analogue of Deprenyl, primarily used in proteomics research . It serves as a specialty chemical for identifying and characterizing proteins that interact with Deprenyl, which can be crucial for understanding protein function and interaction networks within cells.
Neuroscience
In neuroscience, rac 4-Azido Deprenyl is utilized to study the mechanisms of neurodegenerative diseases like Parkinson’s Disease . It helps in exploring the neuroprotective effects of Deprenyl analogues and their potential therapeutic applications.
Drug Development
rac 4-Azido Deprenyl: plays a role in drug development as a research chemical. It is used to develop new pharmacological agents by studying its interaction with various biological targets . This can lead to the creation of novel drugs with improved efficacy and safety profiles.
Biochemistry
In the field of biochemistry, rac 4-Azido Deprenyl is important for studying enzyme-substrate interactions, particularly with enzymes like monoamine oxidase-B (MAO-B) . Understanding these interactions can provide insights into enzyme regulation and potential drug interactions.
Pharmacology
Pharmacologically, rac 4-Azido Deprenyl is significant for understanding the pharmacodynamics and pharmacokinetics of Deprenyl-related compounds . It aids in the investigation of how such compounds can modulate neurotransmitter systems and their implications for treating neurological disorders.
Safety and Hazards
properties
IUPAC Name |
1-(4-azidophenyl)-N-methyl-N-prop-2-ynylpropan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4/c1-4-9-17(3)11(2)10-12-5-7-13(8-6-12)15-16-14/h1,5-8,11H,9-10H2,2-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SADKAPHQXBJOKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=C(C=C1)N=[N+]=[N-])N(C)CC#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70675648 |
Source
|
| Record name | N-[1-(4-Azidophenyl)propan-2-yl]-N-methylprop-2-yn-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70675648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1216800-93-9 |
Source
|
| Record name | N-[1-(4-Azidophenyl)propan-2-yl]-N-methylprop-2-yn-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70675648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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